D-erythro-Ritalinic Acid
D-erythro-Ritalinic Acid
Brand Name:
Vulcanchem
CAS No.:
744954-37-8
VCID:
VC0118283
InChI:
InChI=1S/C13H17NO2/c15-13(16)12(10-6-2-1-3-7-10)11-8-4-5-9-14-11/h1-3,6-7,11-12,14H,4-5,8-9H2,(H,15,16)/t11-,12+/m1/s1
SMILES:
C1CCNC(C1)C(C2=CC=CC=C2)C(=O)O
Molecular Formula:
C13H17NO2
Molecular Weight:
219.28 g/mol
D-erythro-Ritalinic Acid
CAS No.: 744954-37-8
Reference Standards
VCID: VC0118283
Molecular Formula: C13H17NO2
Molecular Weight: 219.28 g/mol
| CAS No. | 744954-37-8 |
|---|---|
| Product Name | D-erythro-Ritalinic Acid |
| Molecular Formula | C13H17NO2 |
| Molecular Weight | 219.28 g/mol |
| IUPAC Name | (2S)-2-phenyl-2-[(2R)-piperidin-2-yl]acetic acid |
| Standard InChI | InChI=1S/C13H17NO2/c15-13(16)12(10-6-2-1-3-7-10)11-8-4-5-9-14-11/h1-3,6-7,11-12,14H,4-5,8-9H2,(H,15,16)/t11-,12+/m1/s1 |
| Standard InChIKey | INGSNVSERUZOAK-NEPJUHHUSA-N |
| Isomeric SMILES | C1CCN[C@H](C1)[C@H](C2=CC=CC=C2)C(=O)O |
| SMILES | C1CCNC(C1)C(C2=CC=CC=C2)C(=O)O |
| Canonical SMILES | C1CCNC(C1)C(C2=CC=CC=C2)C(=O)O |
| Synonyms | (αS,2R)-α-Phenyl-2-piperidineacetic Acid; |
| PubChem Compound | 11053160 |
| Last Modified | Nov 11 2021 |
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